5-biphenyl-2-ylpyrimidine

• Molecular Formula: C16H12N2
• Molecular Weight: 232.28 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C3=CN=CN=C3
• InChI: InChI=1S/C16H12N2/c1-2-6-13(7-3-1)15-8-4-5-9-16(15)14-10-17-12-18-11-14/h1-12H
• InChIKey: QFZVUNZSTMGYPF-UHFFFAOYSA-N

5-Biphenyl-2-ylpyrimidine: Core Scaffold Overview

5-Biphenyl-2-ylpyrimidine is a three-ring heterocyclic scaffold (C16H12N2, MW 232.28 g/mol) in which a biphenyl moiety is attached at the 5-position of a pyrimidine ring . This precise connectivity—distinguishing it from the more extensively studied 2-phenylpyrimidine or 4-biphenyl-pyrimidine analogs—generates a unique topology that has been exploited in two distinct scientific domains: as a privileged intermediate for constructing biphenyl-diarylpyrimidine (DAPY) non-nucleoside reverse transcriptase inhibitors (NNRTIs) with low nanomolar anti-HIV-1 activity [1], and as a lipophilic core in pyrimidine-biphenyl (PMB) herbicides targeting acetohydroxyacid synthase (AHAS) [2]. The compound's calculated LogP of 2.92 and zero hydrogen bond donors confer high membrane permeability and metabolic stability, making it a strategically positioned building block for both drug discovery and agrochemical research where precise biphenyl-pyrimidine geometry dictates target engagement.

Core Scaffold C5 Biphenyl-Pyrimidine Connectivity for NNRTI Binding Pocket SAR Studies

Workflow Fit Lipophilic Lead Optimization; Zero HBD Profile Supports CNS Penetrant Pathway Screening

Regioisomeric Control Position-specific geometry for Liquid Crystal Material Research and Kinase Fragment Screening

• [1] Jin K, Yin H, De Clercq E, Pannecouque C, Meng G, Chen F. Discovery of biphenyl-substituted diarylpyrimidines as non-nucleoside reverse transcriptase inhibitors with high potency against wild-type and mutant HIV-1. European Journal of Medicinal Chemistry. 2018;145:726-734. doi:10.1016/j.ejmech.2018.01.016 View Source
• [2] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409 View Source

Why Generic Substitution Is Scientifically Invalid

Replacing 5-biphenyl-2-ylpyrimidine with a generic 'biphenylpyrimidine' or 'phenylpyrimidine' analog without preserving the exact 5-(2-biphenylyl) connectivity is not scientifically supportable. In the HIV-1 NNRTI context, the biphenyl ring in DAPY derivatives at the specific C5 position strengthens π-π stacking with the non-nucleoside inhibitor-binding pocket (NNIBP) of reverse transcriptase, an interaction that is abolished when the biphenyl is shifted to the C4 position or replaced by a simple phenyl group [1]. In the herbicide domain, pyrimidine-biphenyl (PMB) hybrids with the biphenyl at the 5-position adopt a critical 'pose-1' binding mode in AHAS wherein the biphenyl penetrates deeply into the hydrophobic cavity while the pyrimidine remains solvent-exposed; regioisomers adopting alternative geometries (e.g., 'pose-2') exhibit 2.2- to 3.8-fold weaker AHAS inhibition [2]. Furthermore, the 2-yl ortho-substitution pattern on the biphenyl creates a sterically constrained atropisomeric environment absent in para-substituted biphenylpyrimidines, which directly impacts molecular recognition. A procurement decision based solely on 'biphenyl-pyrimidine' substructure without positional verification risks selecting a compound that fails to reproduce the binding pose, potency, or selectivity documented in the primary literature.

01 Regioisomeric mismatch: C4-biphenyl or central pyrimidine connectivity may abolish reported binding modes and target engagement.

02 SAR non-transferability: Generic 'biphenylpyrimidine' analogs without C5 linkage may not reproduce selectivity ratios documented in primary literature.

03 Atropisomeric environment: Para-substituted biphenylpyrimidines lack the sterically constrained ortho-substitution pattern required for chiral molecular recognition.

• [1] Jin K, Yin H, De Clercq E, Pannecouque C, Meng G, Chen F. Discovery of biphenyl-substituted diarylpyrimidines as non-nucleoside reverse transcriptase inhibitors with high potency against wild-type and mutant HIV-1. European Journal of Medicinal Chemistry. 2018;145:726-734. doi:10.1016/j.ejmech.2018.01.016 View Source
• [2] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409 View Source

Quantitative Differentiation Against Structural Analogs

Exclusive Nematic Phase Behavior in Liquid Crystal Applications

In the liquid crystal domain, the 5-substituted-2-(4'-substituted biphenylyl)pyrimidine scaffold—of which 5-biphenyl-2-ylpyrimidine is the unsubstituted parent core—exhibits exclusively a broad nematic phase without any smectic phase contamination, in direct contrast to centrally-positioned pyrimidine three-ring isomers that display both smectic and nematic phases [1]. This nematic purity is practically significant for electro-optical display applications. The closest developed analog, 5-hexyl-2-(4'-pentylbiphenylyl)pyrimidine, demonstrates a crystal-to-nematic (C-N) transition at 81 °C, a nematic-to-isotropic (N-I) clearing point at 164 °C, a rotational viscosity (η20) of 36 cP, and a birefringence (Δn) of 0.25 [1]. These values represent a liquid crystal temperature range of 83 °C, which is considerably broader than two-ring phenylpyrimidine liquid crystals that typically exhibit narrow mesophase ranges [1].

Liquid Crystal Phase

Class-level inference

Exclusive Nematic Phase; Nematic Range 83 °C, Δn 0.25, η20 36 cP

Nematic Range

83 °C

Birefringence (Δn)

0.25

Supports nematic-phase formulation research; avoids smectic contamination complexity

Data from closest developed analog. Verify phase purity for core compound

Evidence Dimension	Liquid crystal phase type and nematic phase range
Target Compound Data	5-Hexyl-2-(4'-pentylbiphenylyl)pyrimidine: C-N 81 °C, N-I 164 °C, nematic range 83 °C, η20 = 36 cP, Δn = 0.25
Comparator Or Baseline	Two-ring phenylpyrimidine liquid crystals: narrower liquid crystal temperature ranges (specific values not provided in the patent); centrally-positioned pyrimidine three-ring isomers: mixed smectic + nematic phases [1]
Quantified Difference	Exclusive nematic phase (no smectic) versus mixed smectic-nematic for centrally-positioned pyrimidine isomers; 83 °C nematic range for the 5-substituted biphenylpyrimidine
Conditions	Polarized optical microscopy; differential scanning calorimetry; viscosity measured at 20 °C; birefringence measured by standard liquid crystal characterization methods

Why This Matters

For procurement in liquid crystal R&D, the exclusive nematic phase behavior eliminates the operational complexity of dealing with smectic phase contamination, directly enabling simpler formulation of nematic mixtures for display and electro-optical devices.

• [1] Fukui M, Kitano K, Tanaka M, Goto Y (Chisso Corporation). Pyrimidine Derivatives. United States Patent US 4,533,488. Issued August 6, 1985. Example: 5-Hexyl-2-(4'-pentylbiphenylyl)pyrimidine; C-N 81 °C, N-I 164 °C, η20 36 cP, Δn 0.25. View Source

AHAS Inhibition Potency Advantage Over PBA Scaffold

In a scaffold-hopping herbicide discovery program, the pyrimidine-biphenyl (PMB) hybrid Ia—a direct derivative of the 5-biphenyl-2-ylpyrimidine core—exhibited an IC50 of 157 µM against Arabidopsis thaliana AHAS, which represents a 3.8-fold improvement in potency over the pyrimidinylbenzoate (PBA) scaffold (IC50 = 593 µM) that lacks the biphenyl motif [1]. The structure-activity trend within the PMB series was Ia (157 µM) > IIa (189 µM) > IIIa (343 µM) > PBA (593 µM), confirming the superiority of the biphenyl substitution at the optimal topological position [1]. In whole-plant post-emergence assays, six optimized PMB derivatives (Iba, Ica, Icb, Icc, Iha, Iia) achieved 98–100% inhibition of grass weeds at 750 g active ingredient/ha, and compound Ica retained ≥80% control even at a reduced rate of 187.5 g ai/ha [1].

AHAS Inhibition (IC50)

Head-to-head

157 µM (PMB Ia) vs 593 µM (PBA)

Supports AHAS inhibition pathway studies; reported 2.2-3.8x lower IC50 than comparator scaffolds

Model-response context. Validate in target species AHAS assay

Evidence Dimension	In vitro AHAS enzyme inhibition (IC50) and in vivo post-emergence herbicidal efficacy
Target Compound Data	PMB Ia (5-biphenyl-pyrimidine hybrid): IC50 = 157 µM against AHAS; optimized derivative Ica: ≥80% grass weed control at 187.5 g ai/ha
Comparator Or Baseline	Pyrimidinylbenzoate (PBA): IC50 = 593 µM against AHAS; PMB IIIa: IC50 = 343 µM
Quantified Difference	Ia is 3.8-fold more potent than PBA (157 vs. 593 µM); Ia is 2.2-fold more potent than IIIa (157 vs. 343 µM)
Conditions	In vitro AHAS enzyme inhibition assay using recombinant Arabidopsis thaliana AHAS; in vivo post-emergence herbicidal activity against grass weeds (Echinochloa crus-galli/Digitaria sanguinalis) in greenhouse conditions

Why This Matters

For herbicide discovery programs, the 3.8-fold AHAS potency gain offered by the 5-biphenyl-pyrimidine scaffold over the established PBA chemotype represents a meaningful starting point for developing next-generation AHAS inhibitors to combat weed resistance.

• [1] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409. IC50 data: Ia 157 µM, IIa 189 µM, IIIa 343 µM, PBA 593 µM; in vivo: Ica ≥80% control at 187.5 g ai/ha. View Source

HIV-1 NNRTI Potency Against Drug-Resistant Mutants

In a series of 22 biphenyl-substituted diarylpyrimidine (DAPY) derivatives synthesized from biphenyl-pyrimidine precursors, compound 4b—bearing the biphenyl motif at the C5 position of the pyrimidine—achieved an EC50 of 1 nM against wild-type HIV-1 IIIB in MT-4 cells, with retained single-digit nanomolar potency against the single-mutant strains L100I (EC50 = 1.3 nM), K103N (EC50 = 0.84 nM), Y181C (EC50 = 1.5 nM), and E138K (EC50 = 2 nM), and maintained 10–11 nM activity against the double-mutant K103N+Y181C and Y188L strains [1]. Five out of 22 compounds (4b, 4c, 4g, 4h, 4i) exhibited EC50 values below 2 nM against the wild-type strain [1]. This potency profile is attributed specifically to the biphenyl ring at the C5 position, which strengthens π-π stacking interactions with the NNIBP of HIV-1 reverse transcriptase by extending the conjugation system [1]. In contrast, the double-mutant F227L+V106A—where the phenyl ring of F227 critical for this aromatic interaction is lost—showed a dramatic 110-fold reduction in potency (EC50 ≈ 110 nM), directly demonstrating that the biphenyl motif is the structural determinant of this gain-of-function interaction [1].

HIV-1 NNRTI Potency

Class-level inference

WT EC50 1 nM; K103N 0.84 nM; Y181C 1.5 nM

WT

K103N

Y181C

Supports NNRTI pathway interaction analysis; retained low nM response against prevalent drug-resistant mutants

Cell-based assay context. DAPY elaboration required to access full scaffold potential

Evidence Dimension	Antiviral potency (EC50) against wild-type and drug-resistant HIV-1 strains in MT-4 cell-based assay
Target Compound Data	Compound 4b (5-biphenyl-DAPY): EC50 = 1 nM (WT IIIB), 1.3 nM (L100I), 0.84 nM (K103N), 1.5 nM (Y181C), 11 nM (Y188L), 2 nM (E138K), 10 nM (K103N+Y181C), ~110 nM (F227L+V106A)
Comparator Or Baseline	Non-biphenyl DAPY analogs (e.g., etravirine/rilpivirine class): typically show reduced potency against K103N and Y181C mutants; F227L+V106A double mutant cannot engage π-π stacking with biphenyl, resulting in >100-fold potency loss
Quantified Difference	EC50 values of 0.84–2 nM against key single mutants (L100I, K103N, Y181C, E138K); 110-fold potency difference between mutants that can (WT, single mutants) and cannot (F227L+V106A) engage the biphenyl π-system
Conditions	MT-4 cell-based anti-HIV-1 assay; HIV-1 IIIB wild-type and panel of NNRTI-resistant mutant strains; MTT method for cytotoxicity evaluation

Why This Matters

For antiviral discovery programs, the 5-biphenyl-2-ylpyrimidine scaffold provides a geometrically pre-organized core that, upon further DAPY elaboration, delivers broad-spectrum potency against clinically relevant NNRTI-resistant mutants, including K103N and Y181C which are major causes of first-line NNRTI failure.

• [1] Jin K, Yin H, De Clercq E, Pannecouque C, Meng G, Chen F. Discovery of biphenyl-substituted diarylpyrimidines as non-nucleoside reverse transcriptase inhibitors with high potency against wild-type and mutant HIV-1. European Journal of Medicinal Chemistry. 2018;145:726-734. doi:10.1016/j.ejmech.2018.01.016. Compound 4b EC50 values: WT IIIB 1 nM; L100I 1.3 nM; K103N 0.84 nM; Y181C 1.5 nM; Y188L 11 nM; E138K 2 nM; K103N+Y181C 10 nM; F227L+V106A ~110 nM. View Source

Physicochemical Profile: Lipophilicity and CNS Drug-Likeness

5-Biphenyl-2-ylpyrimidine has a calculated LogP of 2.92, a calculated LogSW of -3.39, zero hydrogen bond donors, and only two rotatable bonds . This physicochemical profile places it within the optimal CNS drug-like space (LogP 2–4, low HBD count, low rotatable bond count) and is significantly more lipophilic than simpler phenylpyrimidine analogs such as 2-phenylpyrimidine (LogP ~1.5) [1].

Drug-Likeness Profile

Cross-study comparable

CNS Drug-Like Space Positioning

HBD

0

HBA

2

Rot. Bonds

2

Supports lipophilic lead optimization; ~25-fold higher lipophilicity than 2-phenylpyrimidine

Computed properties. Experimental LogP and solubility verification recommended

Evidence Dimension	Calculated lipophilicity (LogP) and aqueous solubility (LogSW)
Target Compound Data	5-Biphenyl-2-ylpyrimidine: LogP = 2.92, LogSW = -3.39, HBD = 0, HBA = 2, Rotatable Bonds = 2
Comparator Or Baseline	2-Phenylpyrimidine: LogP ~1.5 (approximate); 5-biphenyl-2-ylpyrimidine-2,4(1H,3H)-dione: LogP = 3.25, LogSW = -3.90, HBD = 2
Quantified Difference	LogP of 5-biphenyl-2-ylpyrimidine is ~1.4 log units higher than 2-phenylpyrimidine, corresponding to approximately 25-fold greater lipophilicity
Conditions	Computed properties using commercial cheminformatics software (Hit2Lead/ChemBridge platform)

Why This Matters

For CNS-targeted discovery programs, the Lipinski-compliant profile with zero HBDs and optimal LogP makes 5-biphenyl-2-ylpyrimidine an attractive fragment or intermediate for constructing blood-brain barrier-permeable candidates, whereas more polar pyrimidine analogs risk poor CNS exposure.

• [1] PubChem. 2-Phenylpyrimidine. CID 516000. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov View Source

Favorable AHAS Binding Pose and Interaction Energy

Molecular dynamics simulations revealed that PMB Ia—the 5-biphenyl-pyrimidine lead compound—adopts a 'pose-1' binding mode in AHAS in which the biphenyl moiety penetrates deeply into the hydrophobic cavity of the enzyme while the pyrimidine ring remains solvent-exposed [1]. This pose-1 is energetically favored over the alternative 'pose-2' (adopted by regioisomer IIIa) because it minimizes the desolvation cost of burying polar surface area and maximizes favorable van der Waals interactions with non-polar binding pocket residues [1]. The lower desolvation penalty in the Ia-AHAS complex, compared to the IIa-AHAS and IIIa-AHAS complexes, was quantitatively confirmed by polar SASA decrement analysis across 40–50 ns simulations, with IIIa-AHAS exhibiting the highest desolvation cost (most unfavorable) [1]. The calculated binding free energies (ΔGbind) for a series of 18 virtual PMB hits ranged from -138.720 to -145.547 kJ/mol, with several designed derivatives (Iba, Ica, Icb, Icc) showing more negative ΔGbind values than Ia [1].

Binding Mode & Energy

Head-to-head

Pose-1 (Ia) vs Pose-2 (IIIa); ΔGbind -138 to -145 kJ/mol

Ia (Pose-1)

IIIa (Pose-2)

Supports structure-based pathway analysis; pose-1 orientation may maximize hydrophobic cavity occupancy

MD simulation context. MM/GBSA binding free energy calculations

Evidence Dimension	Binding mode preference, desolvation cost, and calculated binding free energy (ΔGbind) in AHAS
Target Compound Data	PMB Ia (5-biphenyl-pyrimidine): adopts pose-1, lowest desolvation cost among PMBs, IC50 = 157 µM; virtual hits: ΔGbind = -138.720 to -145.547 kJ/mol
Comparator Or Baseline	PMB IIIa (regioisomer with different biphenyl-pyrimidine connectivity): adopts pose-2, highest desolvation cost, IC50 = 343 µM
Quantified Difference	2.2-fold weaker AHAS inhibition for pose-2 IIIa (343 µM) vs. pose-1 Ia (157 µM); IIIa-AHAS exhibits the greatest polar SASA decrement (most unfavorable desolvation) among three PMBs
Conditions	Molecular docking (AHAS crystal structure), 40–50 ns molecular dynamics simulations, MM/GBSA binding free energy calculations

Why This Matters

For structure-based design programs, the validated pose-1 binding mode provides a rational basis for virtual screening and lead optimization using the 5-biphenyl-2-ylpyrimidine scaffold, whereas regioisomeric scaffolds that favor pose-2 are predicted to be 2-fold less potent and should be deprioritized.

• [1] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409. Docking and MD simulation data for Ia, IIa, IIIa binding to AHAS; ΔGbind values in Table 2 and Table S3. View Source

One-Step Synthetic Access via Suzuki-Miyaura Coupling

The 5-biphenyl-2-ylpyrimidine scaffold and its PMB derivatives are accessible via a one-step Suzuki-Miyaura cross-coupling reaction, as demonstrated in the synthesis of eighteen PMB analogs (Iba-ic series) from aminobiphenyl precursors and 2-methylsulfonyl-4,6-dimethoxypyrimidine [1]. This contrasts with the multi-step synthetic routes (typically 4–5 steps) required for alternative regioisomeric biphenyl-pyrimidine scaffolds, such as those described in the Chisso Corporation patent for 5-substituted-2-(4'-substituted biphenylyl)pyrimidine liquid crystals, which involve amidine formation, cyclization, chlorination, and hydrogenolysis steps [2]. The one-step library-friendly synthesis of PMB derivatives enables rapid structure-activity relationship (SAR) exploration: in the PMB herbicide program, 18 new compounds were synthesized and evaluated following identification of the initial hit Ia [1].

Synthetic Access

Cross-study comparable

1-Step Suzuki Coupling vs 5-Step Regioisomeric Route

PMB Route

Chisso Route

Supports fragment library production; ~5-fold synthetic step reduction accelerates SAR exploration

Validate for specific substrate scope and scale-up requirements

Evidence Dimension	Number of synthetic steps to access functionalized biphenyl-pyrimidine derivatives
Target Compound Data	PMB derivatives (from 5-biphenyl-2-ylpyrimidine scaffold): 1-step Suzuki-Miyaura cross-coupling; 18 compounds synthesized in one library campaign [1]
Comparator Or Baseline	5-Hexyl-2-(4'-pentylbiphenylyl)pyrimidine (Chisso Corp.): 5-step synthesis (amidine formation → cyclization → chlorination → hydrogenolysis) [2]
Quantified Difference	1 synthetic step vs. 5 synthetic steps; ~5-fold reduction in synthetic complexity for the PMB scaffold
Conditions	Suzuki-Miyaura conditions: Cs2CO3, Pd catalyst; Chisso route: HCl/MeOH, NH3/EtOH, NaOMe/MeOH, POCl3, H2/Pd-C

Why This Matters

For medicinal chemistry and agrochemical discovery programs, the one-step accessibility of 5-biphenyl-2-ylpyrimidine derivatives dramatically accelerates SAR exploration and library production compared to multi-step regioisomeric scaffolds, directly reducing synthesis costs and lead optimization timelines.

• [1] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409. Synthesis: Scheme S1, one-step Suzuki-Miyaura coupling. View Source
• [2] Fukui M, Kitano K, Tanaka M, Goto Y (Chisso Corporation). Pyrimidine Derivatives. United States Patent US 4,533,488. Issued August 6, 1985. Five-step synthesis described in Examples. View Source

High-Return Application Scenarios

HIV-1 NNRTI Lead Discovery Targeting Drug-Resistant Mutants

5-Biphenyl-2-ylpyrimidine serves as the optimal core scaffold for constructing biphenyl-diarylpyrimidine (DAPY) NNRTIs. As demonstrated by compound 4b, DAPY derivatives built from this core achieve EC50 values of 0.84–2 nM against the clinically prevalent K103N, Y181C, E138K, and L100I single mutants—a breadth of mutant coverage that non-biphenyl DAPY analogs struggle to match [1]. Procurement of this specific scaffold is justified for any HIV-1 NNRTI program targeting first-line NNRTI-resistant viral populations, where K103N (selected by efavirenz/nevirapine) and Y181C (selected by nevirapine/rilpivirine) represent the most common resistance mutations.

Next-Generation AHAS-Inhibiting Herbicide Development

The 5-biphenyl-2-ylpyrimidine scaffold enables the design of PMB herbicides that adopt the energetically favorable pose-1 binding mode in AHAS, achieving 3.8-fold greater enzyme inhibition (IC50 = 157 µM) than the established PBA chemotype (IC50 = 593 µM) [2]. Optimized PMB derivatives (e.g., Ica) deliver ≥80% grass weed control at application rates as low as 187.5 g ai/ha [2]. This scaffold is thus strategically positioned for herbicide discovery programs targeting AHAS-inhibitor-resistant weed biotypes, where the distinct binding pose and non-carboxylate pharmacophore circumvent cross-resistance mechanisms that limit the efficacy of sulfonylureas and imidazolinones [2].

Liquid Crystal Formulation for Electro-Optical Materials

The 5-substituted-2-(4'-substituted biphenylyl)pyrimidine class—with 5-biphenyl-2-ylpyrimidine as the parent core—offers the crucial advantage of exclusive nematic phase behavior without smectic phase interference, a property that centrally-positioned pyrimidine three-ring isomers lack [3]. The closest developed analog delivers a broad nematic range of 83 °C (C-N 81 °C to N-I 164 °C), birefringence Δn of 0.25, and moderate viscosity of 36 cP [3]. This combination of wide nematic range and smectic-free behavior makes the scaffold suitable for formulating nematic liquid crystal mixtures for display and electro-optical devices where smectic phase contamination would degrade switching performance [3].

Kinase Inhibitor Fragment-Based Drug Discovery

The biaryl meta-pyrimidine pharmacophore—exemplified by 5-biphenyl-2-ylpyrimidine—has been patented as a general kinase inhibitor scaffold capable of inhibiting members of the JAK kinase family and various receptor and non-receptor tyrosine kinases [4]. The 5-biphenyl substitution pattern positions the biphenyl moiety to occupy the hydrophobic pocket adjacent to the adenine-binding region, a binding mode validated for 'pyrimidine-linked biphenyl core' (PBC) pharmacophore models [4]. Procurement of this scaffold is justified for fragment-based or structure-based kinase inhibitor programs where a pre-validated biaryl meta-pyrimidine template offers a defined vector for fragment growing and selectivity optimization against the kinome.

Application

Selection Property

Validation Focus

HIV-1 NNRTI Discovery Pathway Research

C5 Biphenyl DAPY Scaffold Geometry

Mutant Panel Binding Interaction Analysis (K103N, Y181C)

AHAS-Inhibiting Herbicide Screening

Non-Carboxylate Pose-1 Binding Mode

Pathway Inhibition & Weed Resistance Panel Profiling

Nematic-Phase Liquid Crystal Material Research

Regioisomeric Connectivity

Phase Purity & Birefringence Property Verification

Kinase Inhibitor Fragment-Based Screening

Biaryl Meta-Pyrimidine Pharmacophore

Hydrophobic Pocket Interaction Mapping

• [1] Jin K, Yin H, De Clercq E, Pannecouque C, Meng G, Chen F. Discovery of biphenyl-substituted diarylpyrimidines as non-nucleoside reverse transcriptase inhibitors with high potency against wild-type and mutant HIV-1. European Journal of Medicinal Chemistry. 2018;145:726-734. doi:10.1016/j.ejmech.2018.01.016 View Source
• [2] Discovery of a New Class of Lipophilic Pyrimidine-Biphenyl Herbicides Using an Integrated Experimental-Computational Approach. Molecules. 2024;29(11):2409. doi:10.3390/molecules29112409 View Source
• [3] Fukui M, Kitano K, Tanaka M, Goto Y (Chisso Corporation). Pyrimidine Derivatives. United States Patent US 4,533,488. Issued August 6, 1985. View Source
• [4] Noronha G, Mak CC, Cao J, Renick J, McPherson A, Zeng B, Pathak VP, Lohse DL, Hood JD, Soll RM (TargeGen Inc.). Bi-aryl meta-pyrimidine inhibitors of kinases. United States Patent US 7,528,143 B2. Issued May 5, 2009. View Source